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Compound of Interest

Compound Name: Boron triiodide

Cat. No.: B077602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of solid boron
triiodide (BI₃), a significant Lewis acid with applications in organic synthesis. This document

delves into its crystallographic parameters, the experimental methodologies employed for its

structural determination, and the relationship between its molecular geometry and solid-state

packing.

Crystallographic Data of Boron Triiodide
Solid boron triiodide crystallizes in a hexagonal system, a structural characteristic it shares

with boron trichloride (BCl₃).[1][2] The planar trigonal geometry of the individual BI₃ molecules

is a defining feature that dictates the overall crystal packing.[3][4] Below is a summary of the

key crystallographic data.
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Parameter Value Reference

Crystal System Hexagonal [1][3][5]

Space Group P6₃/m [1][2][3][6]

Lattice Parameter (a) 6.9909(2) Å - 7.00(1) Å [1][3][5][6]

Lattice Parameter (c) 7.3642(3) Å - 7.46(2) Å [1][3][5][6]

B-I Bond Length 2.10(4) Å - 2.112(8) Å [1]

Molecules per Unit Cell (Z) 2 [1][5][6]

Molecular Geometry Trigonal Planar [3][4]

Under extremely high pressures, boron triiodide undergoes a phase transition, becoming

metallic at approximately 23 GPa and superconducting above roughly 27 GPa.[1][3]

Experimental Determination of Crystal Structure
The crystallographic data for boron triiodide has been primarily determined using X-ray

powder diffraction techniques.[1][5] The following sections outline the typical experimental

protocols for the synthesis of a suitable sample and its subsequent analysis.

Synthesis of Microcrystalline Boron Triiodide
A common method for preparing a microcrystalline powder of boron triiodide suitable for X-ray

diffraction analysis involves the reaction of sodium borohydride (NaBH₄) with iodine (I₂).[1][2]

Protocol:

Reaction: Sodium borohydride is reacted with iodine.

Sublimation: The initial reaction product is purified via sublimation to yield microcrystalline

boron triiodide.

Sample Handling: Due to its sensitivity to temperature, air, and light, the resulting powder

must be handled under controlled conditions.[1][2]
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Another preparative route involves the direct reaction of boron with iodine at elevated

temperatures (209.5 °C).[3]

X-ray Powder Diffraction Analysis
The determination of the crystal structure is achieved through the analysis of the diffraction

pattern produced when X-rays interact with the crystalline sample.

Protocol:

Sample Preparation: The temperature-, air-, and light-sensitive boron triiodide powder is

carefully loaded into a capillary tube. For some measurements, the sample is collected at

low temperatures, such as -73°C.[1][2]

Data Collection: An X-ray powder diagram is collected using a diffractometer.

Structure Refinement: The resulting diffraction pattern is analyzed using techniques such as

Rietveld refinement to determine the crystal system, space group, and atomic positions.[1][2]

Structural Visualization
The following diagrams illustrate the experimental workflow for determining the crystal structure

of boron triiodide and the hierarchical relationship from its molecular geometry to its crystal

structure.
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Experimental workflow for crystal structure determination.
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Relationship between molecular geometry and crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077602#crystal-structure-of-solid-boron-triiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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